Cas no 1324258-18-5 (tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate
• CAS No: 1324258-18-5
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 6491549
• PubChem ID: 31121916
• Update Time: 2025-07-18

tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate
• A1-54475
• EN300-12491387
• 1324258-18-5

• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(21)18-10-8-17(9-11-18)14(20)12-6-4-5-7-13(12)19/h4-7,19H,8-11H2,1-3H3
• InChI Key： BNECERWHYNBHRS-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(C2C=CC=CC=2O)=O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate (CAS No. 1324258-18-5)

tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate (CAS No. 1324258-18-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both a hydroxybenzoyl group and a tert-butyl carboxylate moiety makes it a valuable intermediate for designing bioactive molecules. Researchers frequently explore its applications in kinase inhibitors, CNS-targeting agents, and protease modulation, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate has surged due to advancements in small-molecule therapeutics. Its structural features enable selective functionalization, making it a hotspot for structure-activity relationship (SAR) studies. The compound’s CAS No. 1324258-18-5 is often queried in scientific databases, reflecting its relevance in cancer research and neurodegenerative disease projects. Notably, its piperazine core is a recurring motif in FDA-approved drugs, underscoring its pharmacological significance.

From a synthetic perspective, tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate is synthesized via amide coupling or esterification protocols, often under mild conditions to preserve its labile hydroxybenzoyl group. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its purity, a critical factor for GMP-compliant production. The compound’s stability under various pH conditions is also a topic of interest, particularly for formulation scientists optimizing drug delivery systems.

Beyond pharmaceuticals, CAS No. 1324258-18-5 finds niche applications in material science, where its aromatic and heterocyclic components contribute to polymeric coatings and ligand design for catalysts. Environmental considerations, such as green chemistry and biodegradability, are increasingly shaping its synthetic pathways, with researchers exploring solvent-free reactions and enzymatic catalysis to reduce ecological footprints.

For researchers sourcing tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate, factors like batch-to-batch consistency, regulatory documentation, and scalability are paramount. Suppliers emphasizing QC/QA protocols and custom synthesis options are preferred, especially for projects requiring DEA-exempt intermediates. The compound’s patent landscape is another area of scrutiny, as its derivatives are frequently claimed in IP filings for novel therapeutics.

In summary, tert-butyl 4-(2-hydroxybenzoyl)piperazine-1-carboxylate (CAS No. 1324258-18-5) exemplifies the intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from drug discovery to advanced materials—position it as a cornerstone in modern chemistry, driven by evolving industry needs and scientific curiosity.